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Compound of Interest

Compound Name: SR-717

Cat. No.: B2495404 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the intraperitoneal (IP)

administration of SR-717, a non-nucleotide STING (Stimulator of Interferon Genes) agonist, in

mouse models. The protocols outlined below are compiled from published research and are

intended to ensure safe, effective, and reproducible in vivo studies.

Quantitative Data Summary
The following table summarizes the reported intraperitoneal dosages of SR-717 used in mice

for various research applications.

Parameter Value
Mouse
Strain

Application Frequency Reference

Effective

Dose
30 mg/kg

C57BL/6 or

WT

Antitumor

Activity

Once daily for

7 days
[1]

Effective

Dose
10 mg/kg Not Specified

Antitumor

Activity
Not Specified [2]

Control

Vehicle

Normal

Saline (NS)
C57BL/6

Radioprotecti

on Study
Not Specified [3][4]
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Experimental Protocols
Materials and Equipment

SR-717 (powder form)

Vehicle components (see Section 2.2 for options)

Sterile microcentrifuge tubes

Vortex mixer

Sterile syringes (0.3 - 1 mL)[5]

Sterile needles (25-30 gauge)

70% ethanol or other suitable disinfectant

Animal scale

Appropriate personal protective equipment (PPE)

Preparation of SR-717 Injection Solution
SR-717 is not readily soluble in aqueous solutions and requires a specific vehicle for in vivo

administration. Below are two reported vehicle formulations. The choice of vehicle may depend

on the experimental design and institutional guidelines.

Formulation 1: DMSO, PEG300, Tween-80, and Saline

This formulation is suitable for achieving a clear solution.

Prepare a stock solution of SR-717 in DMSO (e.g., 10 mg/mL).

In a sterile tube, combine the following in the specified order, ensuring thorough mixing after

each addition:

10% SR-717/DMSO stock solution (by volume)
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40% PEG300 (by volume)

5% Tween-80 (by volume)

45% Saline (by volume)

Vortex the final solution until it is clear and homogenous.

Formulation 2: DMSO and Corn Oil

This formulation provides an alternative for subcutaneous or intraperitoneal administration.

Prepare a stock solution of SR-717 in DMSO (e.g., 10 mg/mL).

In a sterile tube, add the required volume of the SR-717/DMSO stock solution.

Add corn oil to achieve the final desired concentration. For example, to prepare a 1 mg/mL

solution, add 100 µL of a 10 mg/mL DMSO stock to 900 µL of corn oil.

Vortex thoroughly to ensure a uniform suspension.

Intraperitoneal Injection Procedure
The following protocol is a standard procedure for IP injection in mice and should be performed

by trained personnel in accordance with institutional animal care and use guidelines.

Animal Preparation:

Weigh the mouse to accurately calculate the injection volume. The maximum

recommended injection volume is 10 mL/kg.

Properly restrain the mouse to expose the abdomen. One common method is to gently

scruff the mouse with the non-dominant hand.

Injection Site:

The preferred injection site is the lower right quadrant of the abdomen. This location

avoids major organs such as the cecum and bladder.
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Injection:

Disinfect the injection site with 70% ethanol.

Tilt the mouse's head slightly downwards to help displace the abdominal organs.

Using a sterile syringe with an appropriate gauge needle (25-30G), insert the needle,

bevel up, at a 30-45° angle into the peritoneal cavity.

Gently aspirate by pulling back the plunger to ensure that no blood or urine is drawn,

which would indicate improper needle placement.

If the aspiration is clear, slowly and steadily inject the SR-717 solution.

Withdraw the needle and return the mouse to its cage.

Post-Injection Monitoring:

Observe the animal for any signs of distress, discomfort, or adverse reactions following

the injection.

Signaling Pathway and Experimental Workflow
SR-717 Signaling Pathway
SR-717 is a non-nucleotide agonist of the STING (Stimulator of Interferon Genes) protein.

Activation of STING is a critical component of the innate immune system's response to

cytosolic DNA, leading to the production of type I interferons and other inflammatory cytokines.

This pathway plays a crucial role in antitumor immunity.
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Caption: SR-717 activates the STING pathway, leading to an antitumor immune response.
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Experimental Workflow for In Vivo SR-717 Studies
The following diagram outlines a typical workflow for conducting an in vivo study in mice to

evaluate the efficacy of SR-717.
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Caption: A typical experimental workflow for in vivo studies of SR-717 in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2495404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

